Cas no 1695284-13-9 (5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: 5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 1695284-13-9
• MF: C₆H₁₁N₅
• MW: 153.185039758682
• CID: 5906853
• PubChem ID: 136840259
• Update Time: 2025-05-20

5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 1,5,6,7-tetrahydro-5-methyl-
• 5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• 1695284-13-9
• EN300-1117860
• 5-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• Inchi： 1S/C6H11N5/c1-4-2-3-11-6(8-4)9-5(7)10-11/h4H,2-3H2,1H3,(H3,7,8,9,10)
• InChI Key： WWHPECZZLXQVLP-UHFFFAOYSA-N
• SMILES： C12N=C(N)NN1CCC(C)N=2

Computed Properties

• Exact Mass: 153.10144537g/mol
• Monoisotopic Mass: 153.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 248.8±23.0 °C(Predicted)
• pka: 13.95±0.40(Predicted)

Additional information on 5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine

Introduction to 5-methyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine (CAS No. 1695284-13-9)

The compound 5-methyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine, identified by its CAS number 1695284-13-9, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This nitrogen-rich heterocycle has garnered considerable attention due to its unique structural framework and potential biological activities. The molecular architecture of this compound incorporates multiple fused rings, including a triazolopyrimidine core, which is known for its versatility in drug design.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in medicinal chemistry. These scaffolds exhibit a broad spectrum of pharmacological properties, making them valuable candidates for the development of novel therapeutic agents. The presence of multiple nitrogen atoms in the structure enhances its ability to interact with biological targets such as enzymes and receptors. This feature is particularly relevant in the quest for compounds that can modulate key cellular pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

The 5-methyl substituent at the 5-position of the triazolopyrimidine ring plays a crucial role in determining the compound's chemical reactivity and biological efficacy. This methyl group can influence both the electronic properties of the ring system and its interactions with biological targets. Computational studies have shown that the methyl group can stabilize certain conformations of the molecule, thereby enhancing its binding affinity to specific proteins. Such insights are invaluable for rational drug design and optimization.

One of the most compelling aspects of 5-methyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. The triazolopyrimidine core can be further functionalized to introduce additional pharmacological motifs or to enhance solubility and bioavailability. This flexibility makes it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Current research efforts are focused on exploring the biological activities of this compound and its derivatives. Preliminary in vitro studies have suggested that 5-methyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease pathways. These findings are particularly promising given the growing recognition of targeted therapy in oncology and other chronic conditions. Further investigations are underway to elucidate the precise mechanisms of action and to identify potential therapeutic applications.

The synthesis of 5-methyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine presents both challenges and opportunities for synthetic chemists. The construction of the triazolopyrimidine ring requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocycles more efficiently than ever before. These advancements are crucial for enabling rapid discovery and development programs in pharmaceutical research.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Its unique structural features make it a promising candidate for use in nucleoside analogs and other biologically active molecules. Additionally, the triazolopyrimidine core can be incorporated into larger peptidomimetics or designed to mimic natural products with known biological activities. Such applications highlight the versatility of this heterocyclic scaffold and its potential impact on multiple areas of biomedical research.

In conclusion,5-methyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine (CAS No. 1695284-13-9) represents a significant contribution to the field of heterocyclic chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives,it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.